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Compound of Interest

Imidazo[1,2-a]pyridine-6-

Compound Name:
carbaldehyde

Cat. No.: B040063

L  Get Quote

In-Depth Technical Guide: Imidazo[1,2-
a]pyridine-6-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of

Imidazo[1,2-a]pyridine-6-carbaldehyde, a heterocyclic organic compound of interest in

medicinal chemistry and drug discovery.

Core Molecular Data

The fundamental molecular characteristics of Imidazo[1,2-a]pyridine-6-carbaldehyde are

summarized below. This data is crucial for stoichiometric calculations, analytical method

development, and interpretation of experimental results.

Property

Value

Molecular Formula

CsHeN20O[1][2][3][4]1[5][6]

Molecular Weight

146.15 g/mol [1][3][5][6]

Alternate Molecular Weight

146.149 g/mol [2]
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Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Imidazo[1,2-a]pyridine
derivatives can be found in the cited literature. These methods typically involve the
condensation of a substituted 2-aminopyridine with an a-halocarbonyl compound, followed by
formylation at the 6-position. Characterization is commonly achieved through techniques such
as Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry (MS), and High-
Performance Liquid Chromatography (HPLC). For specific, validated protocols, consulting
peer-reviewed chemical synthesis literature is recommended.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical name and its

core molecular properties.
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Molecular Formula
CsHsN20

Imidazo[1,2-a]pyridine-6-carbaldehyde

Molecular Weight
146.15 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical name, molecular formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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